Cas no 852330-31-5 (Methyl 5-bromo-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylate)

• Product Name: Methyl 5-bromo-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylate
• CAS No: 852330-31-5
• MF: C₈H₅BrF₃NO₃S
• MW: 332.094410657883
• CID: 1029626
• PubChem ID: 56965789
• Update Time: 2025-05-21

Methyl 5-bromo-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylate
• 5-BROMO-3-(2,2,2-TRIFLUORO-ACETYLAMINO)-THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER
• methyl 5-bromo-3-[(2,2,2-trifluoroacetyl)amino]thiophene-2-carboxylate
• 5-bromo-3-(2,2,2-trifluoracetamido)thiophene-2-carboxylic acid methyl ester
• methyl 5-bromo-3-(2,2,2-trifluoroacetylamino)thiophene-2-carboxylate
• methyl 5-bromo-3-[(trifluoroacetyl)amino]thiophene-2-carboxylate
• F70433
• DTXSID60719262
• 852330-31-5
• methyl 5-bromo-3-(2,2,2-trifluoro-acetylamino)-thiophene-2-carboxylate
• methyl 5-bromo-3-(trifluoroacetylamino)-2-thiophenecarboxylate
• SCHEMBL612016
• BS-44286
• DB-358781
• Methyl 5-broMo-3-(2,2,2-trifluoroacetaMido)thiophe

• MDL： MFCD19441860
• Inchi： 1S/C8H5BrF3NO3S/c1-16-6(14)5-3(2-4(9)17-5)13-7(15)8(10,11)12/h2H,1H3,(H,13,15)
• InChI Key： AUIUYLZMPYTXPA-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=O)OC)S1)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 330.91300
• Monoisotopic Mass: 330.91256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 87.13000
• LogP: 3.44750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Methyl 5-bromo-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylate

Methyl 5-bromo-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylate: A Comprehensive Overview

Methyl 5-bromo-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylate, with the CAS number 852330-31-5, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structural features, which include a thiophene ring system substituted with a bromine atom at the 5-position and a trifluoroacetamido group at the 3-position. The methyl ester functionality at the 2-position further enhances its versatility in various chemical reactions.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly improved the efficiency of its production. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to introduce the bromine substituent at the 5-position of the thiophene ring. Similarly, the installation of the trifluoroacetamido group has been optimized using nucleophilic substitution strategies under mild conditions.

The structural complexity of Methyl 5-bromo-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylate makes it an attractive candidate for various applications. In drug discovery, this compound serves as a valuable intermediate in the synthesis of bioactive molecules targeting specific receptor systems. Its thiophene core contributes to aromatic stability and potential for π-π interactions, while the trifluoroacetamido group introduces electron-withdrawing effects that can modulate biological activity.

Recent studies have also explored the use of this compound in materials science, particularly in the development of advanced polymers and thin films. The bromine substituent facilitates polymerization through radical mechanisms, while the trifluoroacetamido group enhances solubility and processability. These properties make it a promising candidate for applications in flexible electronics and optoelectronic devices.

In terms of chemical reactivity, Methyl 5-bromo-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylate exhibits versatile behavior due to its functional groups. The ester group can undergo hydrolysis under basic or acidic conditions to yield carboxylic acids or their corresponding salts, which are valuable intermediates in organic synthesis. Additionally, the bromine atom at the 5-position can participate in substitution reactions, enabling further functionalization of the molecule.

From an analytical standpoint, this compound is typically characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide critical insights into its molecular structure and purity. Recent advancements in computational chemistry have also allowed researchers to model its electronic properties and predict its reactivity under various conditions.

In conclusion, Methyl 5-bromo-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylate stands out as a multifaceted compound with significant potential across diverse fields. Its unique combination of functional groups and structural features positions it as a key building block in modern organic chemistry. As research continues to uncover new applications and synthetic routes for this compound, its importance in both academic and industrial settings is expected to grow further.